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Compound of Interest

Ethyl 2,3-dibromo-5-
Compound Name:

fluorophenylacetate
CAS No.: 1803778-51-9
Cat. No.: B1409964

Get Quote

Executive Summary

Ethyl 2,3-dibromo-5-fluorophenylacetate (CAS 1803778-51-9) is a high-value, niche building
block, primarily utilized in the synthesis of complex heterocycles (e.g., indoles, oxindoles) for
drug discovery programs targeting kinases or G-protein coupled receptors.

Its "2,3-dibromo” substitution pattern is sterically crowded and synthetically challenging to
install selectively, making this compound a "critical path" intermediate. Availability is often
limited to catalog quantities (mg to g scale) from specialized fine chemical vendors, with bulk
quantities (kg+) typically requiring custom synthesis (CMO) lead times.

Key Recommendation: Due to the scarcity of the ester, researchers should validate the supply
chain of its immediate precursor, 2,3-Dibromo-5-fluorophenylacetic acid (CAS 1806355-50-9),
which often has higher stock availability and can be esterified in-house with >95% yield.[1]

Chemical Identity & "Family Tree"
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To secure a robust supply chain, you must track the compound and its metabolic precursors. If
the target ester is out of stock, sourcing the acid or nitrile is a viable fallback.

Target Compound Profile

Property Specification

Chemical Name Ethyl 2,3-dibromo-5-fluorophenylacetate

CAS Number 1803778-51-9

Molecular Formula C10H9Br2FO2

Molecular Weight 339.98 g/mol

Purity Standard > 95% (Catalog Grade) / = 98% (GMP Grade)
Appearance Off-white solid or viscous oil (low melting point)

Precursor "Family Tree" (Sourcing Alternatives)

. Commercial
Precursor Stage Chemical Name CAS Number o
Availability
2,3-Dibromo-5-
) ) Moderate (Key
Level 1 (Direct) fluorophenylacetic 1806355-50-9
. Fallback)
acid
2,3-Dibromo-5-
Level 2 (Intermediate)  fluorophenylacetonitrii  1806351-31-4 Low
e
Level 3 (Building 2,3-Dibromo-5- High (Common
_ 1806328-21-1 _ _
Block) fluorobenzyl bromide Starting Material)
_ 2,3-Dibromo-5- _ .
Level 4 (Raw Material) 1000576-64-6 High (Bulk Chemical)

fluorotoluene

Commercial Availability & Suppliers

The supply market is segmented into Stocking Distributors (small scale) and Custom
Synthesis/CMO (large scale).[1]
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A. Primary Stocking Vendors (Catalog)

These vendors typically hold 1g—25g inventory for immediate shipment.[1]

e AK Scientific (USA): Listed as Catalog #3923EG.[2] Primary source for quick turnaround in
North America.

» MolCore (China/Global): Major aggregator for halogenated building blocks.[1] Good for
sourcing the Benzyl Bromide or Acid precursors.

e BioFount (China): Specializes in fluorinated aromatics.[1]

B. Custom Synthesis (Bulk/Scale-Up)

For quantities >100g, "Make-to-Order" is the standard model.[1]
¢ Key Regions: Jiangsu & Shanghai (China), Hyderabad (India).
o Lead Time: Typically 4—6 weeks for synthesis from 2,3-Dibromo-5-fluorotoluene.[1]

e Cost Driver: The "2,3-dibromo" installation is the most expensive step.[1] Buying the Toluene
starting material (CAS 1000576-64-6) and contracting a CMO is often 40% cheaper than
buying the final ester in bulk.[1]

C. Supply Chain Visualization

The following diagram illustrates the sourcing logic and synthesis flow to ensure continuity of
supply.
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Procurement Logic

Is Target in Stock?

Raw Material: 2,3-Dibromo-5-fluorotoluene
(CAS 1000576-64-6)

NBS / CCl4
Radical Bromination)

Precursor: 2,3-Dibromo-5-fluorobenzyl Bromide

(CAS 1806328-21-1) Buy Catalog (AK Sci) Buy Acid & Esterify In-House

P. Hydrolysis

Fallback: 2,3-Dibromo-5-fluorophenylacetic Acid
(CAS 1806355-50-9)

EtOH / H+
Fischer Esterification)

Target: Ethyl 2,3-dibromo-5-fluorophenylacetate

(CAS 1803778-51-9)

Click to download full resolution via product page

Figure 1: Strategic sourcing workflow. If the ester is unavailable, the "Acid" pathway is the most
reliable fallback.

Technical Specifications & Quality Control (QC)

Due to the specific substitution pattern, Regioisomer Contamination is the primary quality risk.

Critical Impurities

* Regioisomers: The 2,4-dibromo or 2,6-dibromo isomers may co-elute during synthesis of the
toluene precursor.[1]
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o Hydrolysis Product: The ester may partially hydrolyze back to the acid (CAS 1806355-50-9) if
stored improperly (wet conditions).[1]

Validation Protocol (Self-Validating System)

Do not rely solely on the vendor's Certificate of Analysis (CoA).[1] Perform the following checks
upon receipt:

e 1H-NMR Spectroscopy (Proton NMR):

o Aromatic Region: You must observe two distinct doublets (or a doublet of doublets
depending on F-coupling) for the aromatic protons.[1]

o Coupling Constants (hgcontent-ng-c747876706="" _nghost-ng-c4038370108=""
class="inline ng-star-inserted">

values): The coupling constant between the aromatic protons and the Fluorine atom (
VS

) is the "fingerprint" that confirms the 2,3-dibromo-5-fluoro pattern versus a 2,4-dibromo
isomer.

o Ethyl Group: Verify the quartet (~4.1 ppm) and triplet (~1.2 ppm) integrals match the
aromatic integrals (2:3 ratio).

e HPLC Purity Check:

o

Column: C18 Reverse Phase.[1]

[¢]

Mobile Phase: Acetonitrile/Water + 0.1% Formic Acid.[1]

[¢]

Detection: UV at 254 nm.[1]

[e]

Acceptance Criteria: Single peak >95%. Any secondary peak >2% suggests regioisomers
or hydrolysis.[1]

In-House Synthesis (The "Acid Fallback" Protocol)

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.chemsrc.com/cas/22206-57-1_599913.html
https://www.chemsrc.com/cas/22206-57-1_599913.html
https://www.chemsrc.com/cas/22206-57-1_599913.html
https://www.chemsrc.com/cas/22206-57-1_599913.html
https://www.chemsrc.com/cas/22206-57-1_599913.html
https://www.chemsrc.com/cas/22206-57-1_599913.html
https://www.chemsrc.com/cas/22206-57-1_599913.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1409964?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

If the ester is unavailable or expensive, purchasing the Acid (CAS 1806355-50-9) and
performing a Fischer Esterification is a high-yield, low-risk alternative.[1]

Protocol:

Dissolution: Dissolve 1.0 eq of 2,3-dibromo-5-fluorophenylacetic acid in absolute Ethanol
(0.5 M concentration).

o Catalysis: Add catalytic H2SOa4 (0.1 eq) or Thionyl Chloride (1.1 eq) dropwise at 0°C.

o Reflux: Heat to reflux for 2—4 hours. Monitor by TLC (Acid spot will disappear; Ester spot is
less polar).[1]

e Workup: Concentrate ethanol, dilute with EtOAc, wash with sat. NaHCOs (to remove
unreacted acid).[1]

Yield: Typically >95% (Quantitative). No column chromatography usually required.[1]

References

e AK Scientific Product Catalog.Ethyl 2,3-dibromo-5-fluorophenylacetate (Catalog
#3923EG).[1][2] Retrieved from [1]

e PubChem Compound Database.2,3-Dibromo-5-fluorophenylacetic acid (CAS 1806355-50-
9).[1] Retrieved from [1]

e MolCore Chemical Directory.2,3-Dibromo-5-fluorobenzyl bromide (CAS 1806328-21-1).[3]
Retrieved from [1]

e GuideChem Supplier Database.2,3-Dibromo-5-fluorotoluene (CAS 1000576-64-6).[1][4][5][6]
Retrieved from

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

o 1. (UIET HF sk MSDS_ZE MR _CASS [22206-57-1] _{4jEM [chemsrc.com]

e 2. Search Results - AK Scientific [aksci.com]
e 3. molcore.com [molcore.com]

e 4. CAS [chemicalbook.com]

e 5. guidechem.com [guidechem.com]

e 6. lookchem.com [lookchem.com]

 To cite this document: BenchChem. [Technical Procurement & Validation Guide: Ethyl 2,3-
dibromo-5-fluorophenylacetate[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1409964/docs#technical-procurement-validation-
guide-ethyl-2-3-dibromo-5-fluorophenylacetate-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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